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Introduction

TC-I 15 is an allosteric inhibitor of the collagen-binding integrin a21, also demonstrating
inhibitory activity against integrins a1p1 and allp1.[1][2] Integrins are transmembrane
receptors that mediate cell-matrix and cell-cell adhesion, playing a crucial role in cancer
progression, including tumor growth, invasion, metastasis, and angiogenesis.[3][4] The primary
mechanism of TC-l 15 in an oncology setting involves the inhibition of the pre-metastatic niche
formation by preventing the uptake of extracellular vesicles (EVs) from cancer-associated
fibroblasts (CAFs) by lung fibroblasts.[5] This has been demonstrated to reduce the metastasis
of salivary gland adenocystic carcinoma (SACC) in preclinical models.[5]

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on utilizing TC-1 15 in combination with other cancer therapies,
such as chemotherapy and immunotherapy. The protocols outlined below are based on existing
preclinical data for TC-l 15 and analogous integrin a2f31 inhibitors.

Mechanism of Action of TC-I 15
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TC-I 15 functions by allosterically inhibiting the a231 integrin, thereby interfering with its
interaction with collagen. This inhibition has several downstream effects relevant to cancer
therapy:

« Inhibition of Pre-metastatic Niche Formation: TC-I 15 blocks the uptake of CAF-derived EVs
by fibroblasts in secondary sites, such as the lungs. This prevents the "education” of these
fibroblasts into a pro-metastatic phenotype, thus inhibiting the formation of a supportive
environment for cancer cell colonization.[5]

« Anti-angiogenic Effects: By inhibiting integrin a231 on endothelial cells, TC-I 15 can
suppress the formation of new blood vessels (angiogenesis) that are essential for tumor
growth and metastasis.[6]

» Potential to Overcome Chemoresistance: Integrin a2p31 has been implicated in
chemoresistance in some cancers.[3] By targeting this integrin, TC-l1 15 may enhance the
efficacy of conventional chemotherapeutic agents.

Signaling Pathway Diagram
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TC-115 ism of Action in Pi ing
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Workflow for In Vivo Combination Therapy Study
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Workflow for CAF EV Uptake Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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